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Introduction
Reactive Orange 13 (C.I. 18270) is a prominent azo dye belonging to the reactive class of

colorants.[1] These dyes are distinguished by their ability to form strong, covalent bonds with

the hydroxyl groups of cellulosic fibers such as cotton, linen, and rayon.[2][3] This chemical

bonding results in excellent wash fastness and overall good fastness properties, making them

a popular choice for textile printing.[1] The application of Reactive Orange 13 in textile printing

involves a multi-step process that includes the preparation of a specialized printing paste,

application of the paste to the fabric, fixation of the dye, and a final washing-off stage to remove

unfixed dye. This document provides detailed application notes and protocols for the use of

Reactive Orange 13 in textile printing, with a focus on achieving optimal color yield and

fastness.

Data Presentation
Table 1: Exemplary Printing Paste Formulation for
Reactive Orange 13 on Cotton
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Component
Concentration (g/kg of
paste)

Function

Reactive Orange 13 20 - 40 Colorant

Urea 100 - 150

Dye solubilizer and humectant

(aids in dye penetration during

steaming)[4][5]

Thickener (e.g., Sodium

Alginate)
400 - 500

Viscosity modifier to prevent

color bleeding

Sodium Bicarbonate

(NaHCO₃)
20 - 30

Alkali to facilitate the chemical

reaction between the dye and

fiber[6]

Resist Salt (e.g., m-

nitrobenzene sulphonic acid

sodium salt)

10 - 15

Mild oxidizing agent to prevent

reduction of the dye during

steaming

Water to make 1000g Solvent

Table 2: Process Parameters for Printing and Fixation
Parameter Value Notes

Fabric Pre-treatment Scoured and Bleached Cotton
Mercerization is recommended

for enhanced color yield[3]

Printing Method
Screen Printing (Flatbed or

Rotary)

The most common application

method

Drying 80 - 100°C for 3 - 5 minutes
To remove water before

fixation

Fixation (Steaming)
102 - 110°C for 10 - 20

minutes

Saturated steam is crucial for

the dye-fiber reaction[2][7]

Post-treatment Rinsing and Soaping

Essential for removing unfixed

dye and achieving optimal

fastness
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Table 3: Performance and Fastness Properties of C.I.
Reactive Orange 13

Property Rating/Value Test Method (ISO)

Light Fastness 5 ISO 105-B02[8]

Washing Fastness (Color

Change)
4-5 ISO 105-C06[8]

Washing Fastness (Staining) 4-5 ISO 105-C06[8]

Perspiration Fastness

(Alkaline)
4 ISO 105-E04[8]

Color Yield (K/S Value)
17.15 (untreated cotton) to

23.47 (mercerized cotton)
Kubelka-Munk equation[3][9]

Experimental Protocols
Protocol 1: Preparation of Reactive Orange 13 Printing
Paste
Objective: To prepare a stable and effective printing paste for applying Reactive Orange 13 to

cotton fabric.

Materials:

Reactive Orange 13 dye powder

Urea

Sodium Alginate (medium viscosity)

Sodium Bicarbonate

Resist Salt

Deionized Water

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1172145?utm_src=pdf-body
https://m.synthetic-dyes.com/quality-9621320-textile-synthetic-fiber-reactive-dye-c-i-reactive-orange-13-100-purity
https://m.synthetic-dyes.com/quality-9621320-textile-synthetic-fiber-reactive-dye-c-i-reactive-orange-13-100-purity
https://m.synthetic-dyes.com/quality-9621320-textile-synthetic-fiber-reactive-dye-c-i-reactive-orange-13-100-purity
https://m.synthetic-dyes.com/quality-9621320-textile-synthetic-fiber-reactive-dye-c-i-reactive-orange-13-100-purity
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra01053d
https://ijret.org/volumes/2015v04/i02/IJRET20150402025.pdf
https://www.benchchem.com/product/b1172145?utm_src=pdf-body
https://www.benchchem.com/product/b1172145?utm_src=pdf-body
https://www.benchchem.com/product/b1172145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory balance

High-speed stirrer

Procedure:

In a beaker, weigh the required amount of Urea and dissolve it in a portion of the total

deionized water.

Slowly add the Reactive Orange 13 dye powder to the urea solution while stirring

continuously until a homogenous solution is obtained.

In a separate, larger container, prepare the thickener stock solution by gradually adding the

Sodium Alginate to the remaining water under high-speed stirring. Continue stirring until a

smooth, lump-free paste is formed.

Slowly add the dye-urea solution to the thickener paste with constant stirring.

In a small amount of water, dissolve the Resist Salt and add it to the main mixture.

Just before printing, dissolve the Sodium Bicarbonate in a small amount of water and add it

to the printing paste. Stir thoroughly to ensure uniform distribution.[1]

Protocol 2: Textile Printing, Fixation, and Washing-off
Process
Objective: To print cotton fabric with the prepared Reactive Orange 13 paste and achieve a

high degree of dye fixation and fastness.

Materials and Equipment:

Scoured and bleached (and preferably mercerized) cotton fabric

Prepared Reactive Orange 13 printing paste

Screen printing apparatus (e.g., flatbed screen with a suitable mesh size)

Squeegee
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Drying oven

Steamer (capable of maintaining saturated steam at 102-110°C)

Washing becks or a continuous washing range

Non-ionic detergent

Procedure:

Pre-treatment: Ensure the cotton fabric is well-prepared (scoured and bleached) to remove

impurities that could hinder dye uptake. For optimal results, mercerize the fabric.

Printing:

Lay the fabric smoothly on the printing table.

Place the screen firmly on the fabric.

Apply the printing paste along one edge of the screen.

Using a squeegee, draw the paste across the screen with even pressure to ensure

uniform application onto the fabric.[7]

Drying:

Carefully remove the printed fabric and dry it in an oven at 80-100°C for 3-5 minutes. This

step is crucial to prevent smudging before fixation.[1]

Fixation:

Transfer the dried, printed fabric to a steamer.

Steam the fabric at 102-110°C for 10-20 minutes in a saturated steam environment.[2][7]

This step facilitates the covalent bonding between the dye and the cellulose fibers.

Washing-off:
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After steaming, the fabric must be thoroughly washed to remove any unfixed dye,

thickener, and other chemicals.

Cold Rinse: Rinse the fabric in cold running water to remove the bulk of the thickener and

unfixed dye.

Hot Rinse: Rinse the fabric in hot water.

Soaping: Wash the fabric at or near boiling (95°C) with a solution of 1-2 g/L non-ionic

detergent for 10-15 minutes.

Final Rinsing: Rinse again with hot water followed by cold water until the water runs clear.

Drying:

Squeeze the excess water from the fabric and dry it at an appropriate temperature.

Mandatory Visualizations
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Screen Printing
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Drying
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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